Cas no 1356841-82-1 (N-Desformyl N-Acetyl (S,S,R,S)-Orlistat (Orlistat Impurity))

• Product Name: N-Desformyl N-Acetyl (S,S,R,S)-Orlistat (Orlistat Impurity)
• CAS No: 1356841-82-1
• MF: C₃₀H₅₅NO₅
• MW: 509.76140999794
• CID: 1061488
• PubChem ID: 71315662
• Update Time: 2025-09-23

N-Desformyl N-Acetyl (S,S,R,S)-Orlistat (Orlistat Impurity) Chemical and Physical Properties

Names and Identifiers

• N-Desformyl N-Acetyl (S,S,R,S)-Orlistat(Orlistat Impurity)
• N-Desformyl N-Acetyl (S,S,R,S)-Orlistat
• [(2S)-1-[(2R,3S)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl] (2S)-2-acetamido-4-methylpentanoate
• (2S)-1-[(2R,3S)-3-Hexyl-4-oxooxetan-2-yl]tridecan-2-yl N-acetyl-L-leucinate
• DTXSID90747533
• n-desformyl n-acetyl (s,s,r,s)-orlistat (orlistat impurity)
• 1356841-82-1
• N-Desformyl N-Acetyl (S,S,R,S)-Orlistat (Orlistat Impurity)
• N-Desformyl N-Acetyl (S,S,R,S)-Orlistat (Orlistat Impurity)

• Inchi： 1S/C30H55NO5/c1-6-8-10-12-13-14-15-16-17-19-25(35-30(34)27(21-23(3)4)31-24(5)32)22-28-26(29(33)36-28)20-18-11-9-7-2/h23,25-28H,6-22H2,1-5H3,(H,31,32)/t25-,26-,27-,28+/m0/s1
• InChI Key： WENJWPDXCKEUOZ-LAJGZZDBSA-N
• SMILES： O1C([C@@H](CCCCCC)[C@H]1C[C@H](CCCCCCCCCCC)OC([C@H](CC(C)C)NC(C)=O)=O)=O

Computed Properties

• Exact Mass: 509.40800
• Monoisotopic Mass: 509.40802385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 23
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 614.5±25.0 °C at 760 mmHg
• PSA: 85.19000
• LogP: 8.11230

N-Desformyl N-Acetyl (S,S,R,S)-Orlistat (Orlistat Impurity) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on N-Desformyl N-Acetyl (S,S,R,S)-Orlistat (Orlistat Impurity)

Comprehensive Analysis of N-Desformyl N-Acetyl (S,S,R,S)-Orlistat (Orlistat Impurity, CAS No. 1356841-82-1)

In the realm of pharmaceutical research and quality control, impurities play a critical role in ensuring drug safety and efficacy. One such compound of significant interest is N-Desformyl N-Acetyl (S,S,R,S)-Orlistat, commonly referred to as an Orlistat Impurity (CAS No. 1356841-82-1). This impurity is structurally related to Orlistat, a widely used anti-obesity drug that inhibits pancreatic lipase. Understanding the properties, synthesis, and analytical methods for this impurity is essential for pharmaceutical manufacturers and regulatory bodies.

The chemical name N-Desformyl N-Acetyl (S,S,R,S)-Orlistat highlights its structural relationship to Orlistat, with modifications at the N-terminus. The CAS No. 1356841-82-1 uniquely identifies this compound in chemical databases, making it a key reference for researchers. As an impurity, it is often monitored during the production and storage of Orlistat to ensure compliance with stringent regulatory standards, such as those set by the FDA and ICH guidelines.

Recent trends in pharmaceutical research emphasize the importance of impurity profiling, driven by increasing demand for high-purity drugs. Searches for terms like "Orlistat Impurity analysis" and "CAS 1356841-82-1 applications" have surged, reflecting the growing interest in this field. Analytical techniques such as HPLC, LC-MS, and NMR are commonly employed to detect and quantify N-Desformyl N-Acetyl (S,S,R,S)-Orlistat, ensuring its levels remain within acceptable limits.

The synthesis of N-Desformyl N-Acetyl (S,S,R,S)-Orlistat involves precise chemical modifications to the parent Orlistat molecule. Researchers often explore its formation pathways to develop strategies for minimizing its presence in final drug products. This is particularly relevant given the rising consumer awareness about drug safety and the side effects associated with impurities. Keywords like "Orlistat Impurity synthesis" and "pharmaceutical impurity control" are frequently searched, underscoring the need for transparent and detailed information.

From a regulatory perspective, the identification and control of Orlistat Impurities are mandated to ensure patient safety. The ICH Q3A and Q3B guidelines provide frameworks for impurity assessment, and compounds like N-Desformyl N-Acetyl (S,S,R,S)-Orlistat are evaluated for their potential toxicity. This aligns with the broader industry focus on "pharmaceutical quality by design" and "impurity risk assessment," topics that dominate discussions in drug development circles.

In conclusion, N-Desformyl N-Acetyl (S,S,R,S)-Orlistat (CAS No. 1356841-82-1) represents a critical impurity in the production of Orlistat. Its study is vital for maintaining drug quality and compliance with global standards. As the pharmaceutical industry continues to evolve, the demand for advanced analytical methods and impurity control strategies will only grow, making this compound a focal point for ongoing research and development.